Cas no 40930-71-0 (Chloromethyl 2-ethylbutyrate)

Chloromethyl 2-ethylbutyrate is an ester compound primarily used as an intermediate in organic synthesis and specialty chemical manufacturing. Its structure, featuring a chloromethyl group and a branched alkyl chain (2-ethylbutyrate), offers reactivity for further functionalization, making it valuable in pharmaceutical and agrochemical applications. The compound’s moderate volatility and stability under controlled conditions facilitate its use in reactions such as esterifications and alkylations. Its branched alkyl moiety may enhance solubility in nonpolar matrices, aiding formulation processes. Proper handling is essential due to the potential lachrymatory effects of the chloromethyl group. Storage recommendations typically include cool, dry conditions in inert atmospheres to maintain purity.

Chloromethyl 2-ethylbutyrate structure

Product Name:Chloromethyl 2-ethylbutyrate

CAS No:40930-71-0

MF:C₇H₁₃ClO₂

MW:164.629921674728

MDL:MFCD19232744

CID:2602224

PubChem ID:329765521

Update Time:2025-08-10

Chloromethyl 2-ethylbutyrate Chemical and Physical Properties

Names and Identifiers

- 2-Ethylbutyric acid chloromethyl ester
- chloromethyl 2-ethylbutyrate
- chloromethyl 2-ethylbutanoate
- Butanoic acid, 2-ethyl-, chloromethyl ester
- chloromethyl (2-ethyl)butyrate
- AAACXXOAKLEEOX-UHFFFAOYSA-N
- 2-Ethyl butyric acid chloromethyl ester
- Chloromethyl 2-ethylbutyrate, 95%
- EN300-375315
- AKOS006384493
- chloromethyl2-ethylbutanoate
- CS-0199127
- D93086
- 40930-71-0
- SCHEMBL3090549
- AS-59281
- 7BKY7XJ4PG
- MFCD19232744
- 689-682-4
- Chloromethyl 2-ethylbutyrate
- MDL： MFCD19232744
- Inchi： 1S/C7H13ClO2/c1-3-6(4-2)7(9)10-5-8/h6H,3-5H2,1-2H3
- InChI Key： AAACXXOAKLEEOX-UHFFFAOYSA-N
- SMILES： ClCOC(C(CC)CC)=O

Computed Properties

Exact Mass: 164.0604073g/mol
Monoisotopic Mass: 164.0604073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 99.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.6

Experimental Properties

Density: 1.031 g/mL at 25 °C
Flash Point: Fahrenheit: 145.4 ° f
Celsius: 63 ° c
Refractive Index: n20/D 1.427

Chloromethyl 2-ethylbutyrate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302 + H312-H315-H319-H335
Warning Statement： P261-P280-P305+P351+P338
WGK Germany：3
Hazard Category Code： 21-22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：2-8°C

Chloromethyl 2-ethylbutyrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C275885-500mg	Chloromethyl 2-ethylbutyrate	40930-71-0		500mg	$ 250.00	2022-04-01
TRC	C275885-1000mg	Chloromethyl 2-ethylbutyrate	40930-71-0		1g	$ 415.00	2022-04-01
TRC	C275885-2000mg	Chloromethyl 2-ethylbutyrate	40930-71-0		2g	$ 660.00	2022-04-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	741647-1G	Chloromethyl 2-ethylbutyrate	40930-71-0	95%	1G	524.26	2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E906679-25g	2-Ethylbutyric acid chloromethyl ester	40930-71-0	97%	25g	1,350.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PH285-1g	Chloromethyl 2-ethylbutyrate	40930-71-0	95%	1g	110.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PH285-5g	Chloromethyl 2-ethylbutyrate	40930-71-0	95%	5g	264.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PH285-20g	Chloromethyl 2-ethylbutyrate	40930-71-0	95%	20g	813.0CNY	2021-07-17
eNovation Chemicals LLC	D758362-1g	Chloromethyl 2-ethylbutyrate	40930-71-0	97%	1g	$60	2024-06-07
eNovation Chemicals LLC	D758362-5g	Chloromethyl 2-ethylbutyrate	40930-71-0	97%	5g	$90	2024-06-07